Cas no 303794-17-4 (N-{2,2,2-trichloro-1-(pyrimidin-2-yl)aminoethyl}furan-2-carboxamide)

• Product Name: N-{2,2,2-trichloro-1-(pyrimidin-2-yl)aminoethyl}furan-2-carboxamide
• CAS No: 303794-17-4
• MF: C₁₁H₉Cl₃N₄O₂
• MW: 335.573758840561
• CID: 6150485
• PubChem ID: 2852368
• Update Time: 2025-07-15

N-{2,2,2-trichloro-1-(pyrimidin-2-yl)aminoethyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2,2,2-trichloro-1-(pyrimidin-2-yl)aminoethyl}furan-2-carboxamide
• AKOS016322399
• SR-01000213031-1
• F1257-0023
• Z56813156
• SR-01000213031
• N-{2,2,2-trichloro-1-[(pyrimidin-2-yl)amino]ethyl}furan-2-carboxamide
• N-(2,2,2-trichloro-1-(pyrimidin-2-ylamino)ethyl)furan-2-carboxamide
• AKOS001019740
• N-[2,2,2-trichloro-1-(pyrimidin-2-ylamino)ethyl]furan-2-carboxamide
• 303794-17-4
• MFCD00720821

• Inchi： 1S/C11H9Cl3N4O2/c12-11(13,14)9(18-10-15-4-2-5-16-10)17-8(19)7-3-1-6-20-7/h1-6,9H,(H,17,19)(H,15,16,18)
• InChI Key： BNYINSCAZVSNAK-UHFFFAOYSA-N
• SMILES： ClC(C(NC1N=CC=CN=1)NC(C1=CC=CO1)=O)(Cl)Cl

Computed Properties

• Exact Mass: 333.979
• Monoisotopic Mass: 333.979
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 80Ų

Additional information on N-{2,2,2-trichloro-1-(pyrimidin-2-yl)aminoethyl}furan-2-carboxamide

Professional Introduction to N-{2,2,2-trichloro-1-(pyrimidin-2-yl)aminoethyl}furan-2-carboxamide (CAS No. 303794-17-4)

N-{2,2,2-trichloro-1-(pyrimidin-2-yl)aminoethyl}furan-2-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 303794-17-4, represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. The presence of multiple functional groups, including a pyrimidine ring and a furan moiety, makes this molecule a promising candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of N-{2,2,2-trichloro-1-(pyrimidin-2-yl)aminoethyl}furan-2-carboxamide is characterized by its intricate arrangement of atoms, which contributes to its unique chemical properties. The compound features a trichloroethyl side chain attached to an amino group, which is further linked to a pyrimidine ring. This arrangement not only enhances the compound's solubility in various solvents but also provides multiple sites for interaction with biological targets. The furan ring at the carboxamide position adds another layer of complexity, enabling potential hydrogen bonding interactions and influencing the overall pharmacokinetic profile of the molecule.

In recent years, there has been a growing interest in developing small-molecule inhibitors that target specific enzymes and receptors involved in disease pathways. N-{2,2,2-trichloro-1-(pyrimidin-2-yl)aminoethyl}furan-2-carboxamide has been studied for its potential as an inhibitor of various kinases and other enzymes implicated in cancer and inflammatory diseases. Its pyrimidine moiety is particularly noteworthy, as pyrimidine derivatives are well-known for their biological activity. For instance, several kinase inhibitors used in oncology treatments contain pyrimidine cores due to their ability to bind tightly to the active sites of these enzymes.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Molecular docking studies have suggested that N-{2,2,2-trichloro-1-(pyrimidin-2-yl)aminoethyl}furan-2-carboxamide may interact with key residues in the active sites of target enzymes, potentially leading to the development of potent inhibitors. These studies have also highlighted the importance of optimizing the compound's structure to enhance its selectivity and reduce off-target effects.

The synthesis of N-{2,2,2-trichloro-1-(pyrimidin-2-yl)aminoethyl}furan-2-carboxamide involves multiple steps that require careful control of reaction conditions. The introduction of the trichloroethyl group requires precise handling to ensure regioselectivity and minimize side reactions. Similarly, the attachment of the pyrimidine ring necessitates the use of appropriate coupling reagents and catalysts to achieve high yields and purity. Advances in synthetic methodologies have made it possible to streamline these processes, making large-scale production more feasible.

The pharmacological properties of N-{2,2,2-trichloro-1-(pyrimidin-2-yl)aminoethyl}furan-2-carboxamide have been evaluated through both in vitro and in vivo studies. Initial experiments have shown that the compound exhibits significant inhibitory activity against several kinases at concentrations comparable to those observed with known inhibitors. Additionally, preclinical studies have demonstrated its potential efficacy in animal models of cancer and inflammation. These findings suggest that further development of this compound could lead to novel therapeutic agents with improved efficacy and safety profiles.

The development of new drugs often involves a multidisciplinary approach that integrates knowledge from chemistry, biology, pharmacology, and computational science. N-{2,2,2-trichloro-1-(pyrimidin-2-yl)aminoethyl}furan-2-carboxamide exemplifies this collaborative effort by combining structural features from different classes of bioactive molecules into a single entity. Its unique properties make it an attractive candidate for further investigation in drug discovery programs aimed at addressing unmet medical needs.

In conclusion, N-{2,2,2-trichloro-1-(pyrimidin-3H)-yl]aminoethyl}furan - 3 - carboxamide (CAS No. 303794 - 17 - 4) is a promising compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a versatile tool for developing new therapeutic agents. As research continues to uncover new applications for this molecule，it is likely that it will play an important role in future drug development efforts.